Cas no 36823-89-9 ( )

• Product Name: &nbsp
• CAS No: 36823-89-9
• MF: C₈H₄Cl₄O₂
• MW: 273.928158760071
• CID: 921674
• PubChem ID: 292546
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(trichloromethoxy)benzoyl chloride
• 4-Trichlormethoxy-benzoylchlorid
• 4-trichloromethoxybenzoyl chloride
• 4-trichloromethoxy-benzoyl chloride
• AC1L6I89
• AC1Q3GW5
• AG-K-86739
• AR-1F7295
• CTK4H7201
• NSC158371
• NSC 158371
• SCHEMBL6520817
• 36823-89-9
• DTXSID60303448
• NSC-158371
•  

• Inchi： 1S/C8H4Cl4O2/c9-7(13)5-1-3-6(4-2-5)14-8(10,11)12/h1-4H
• InChI Key： LYJCNWQXQAONLO-UHFFFAOYSA-N
• SMILES： ClC(OC1C=CC(C(=O)Cl)=CC=1)(Cl)Cl

Computed Properties

• Exact Mass: 271.89672
• Monoisotopic Mass: 271.896540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3